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Compound of Interest

Compound Name: (2,4-Dichlorobenzyl)methylamine

Cat. No.: B1297804

This guide provides an in-depth overview of (2,4-Dichlorobenzyl)methylamine, a chemical
compound utilized in various research and development applications. It is intended for
researchers, scientists, and professionals in the field of drug development, offering detailed
information on its chemical properties, synthesis, and analytical methods.

Physicochemical Properties

(2,4-Dichlorobenzyl)methylamine is a colorless liquid at room temperature.[1] It serves as a
versatile precursor in the synthesis of a range of pharmaceutical compounds.[1][2] The
hydrochloride salt of this compound, (2,4-Dichlorobenzyl)methylamine hydrochloride,
presents as a white crystalline solid and is noted for its antimicrobial properties, finding use in
the development of new drugs and in crop protection.[3]

A summary of its key quantitative data is presented below:
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Property Value

Molecular Formula CsHoCI2N[1]

Molecular Weight 190.07 g/mol [4][5]

CAS Number 5013-77-4[1]

Boiling Point 240.6°C at 760 mmHg[1]
Density 1.226 g/cm3[1][4]

Flash Point 99.3°C[1]

Refractive Index 1.5560 to 1.5600[1]

Experimental Protocols

Detailed experimental procedures are crucial for the consistent and safe handling and
application of (2,4-Dichlorobenzyl)methylamine. Below are generalized protocols for its
synthesis and analysis based on standard organic chemistry techniques.

Synthesis of (2,4-Dichlorobenzyl)methylamine

A common synthetic route to (2,4-Dichlorobenzyl)methylamine involves the reductive
amination of 2,4-dichlorobenzaldehyde with methylamine.

o Materials: 2,4-dichlorobenzaldehyde, methylamine (as a solution in a suitable solvent like
THF or ethanol), a reducing agent (e.g., sodium borohydride or hydrogen gas with a
palladium catalyst), a suitable reaction solvent (e.g., methanol, ethanol, or dichloromethane),
and reagents for workup and purification (e.g., water, brine, a drying agent like anhydrous
sodium sulfate, and solvents for chromatography).

e Procedure:
o Dissolve 2,4-dichlorobenzaldehyde in the chosen reaction solvent in a reaction vessel.

o Add the methylamine solution to the reaction mixture and stir for a designated period to
form the intermediate imine.
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o Cool the reaction mixture in an ice bath before slowly adding the reducing agent.

o Allow the reaction to proceed until completion, monitoring by a suitable method such as
Thin Layer Chromatography (TLC).

o Quench the reaction by carefully adding water.
o Extract the agueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product using a suitable technique, such as column chromatography on
silica gel, to yield pure (2,4-Dichlorobenzyl)methylamine.

Workflow for Synthesis and Purification

2,4-Dichlorobenzaldehyde Reduction Aqueous Workup
+ Imine Formation & Column Chromatography Pure (2,4-Dichlorobenzyl)methylamine
. (e.g., NaBH4) .
Methylamine Extraction

Click to download full resolution via product page

A generalized workflow for the synthesis of (2,4-Dichlorobenzyl)methylamine.

Analytical Characterization

The identity and purity of synthesized (2,4-Dichlorobenzyl)methylamine can be confirmed
using various analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
used to elucidate the molecular structure of the compound.

o Mass Spectrometry (MS): This technique is employed to determine the molecular weight and
fragmentation pattern, confirming the compound's identity.
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o High-Performance Liquid Chromatography (HPLC): HPLC is utilized to assess the purity of
the compound.

Logical Flow for Compound Characterization

Synthesized Compound

1H & 13C NMR Mass Spectrometry HPLC

Structural Confirmation Molecular Weight Verification Purity Assessment

Characterized Compound

Click to download full resolution via product page

A logical workflow for the analytical characterization of the synthesized compound.

Signaling Pathways and Biological Activity

While (2,4-Dichlorobenzyl)methylamine itself is primarily a synthetic intermediate, its
derivatives are of interest in drug discovery. The dichlorobenzyl moiety is present in various
biologically active molecules. The biological effects of these derivatives would be dependent on
the final molecular structure.

For instance, if incorporated into a larger molecule that targets a specific receptor, the signaling
pathway would be dictated by that receptor's mechanism of action.

Hypothetical Signaling Pathway Involvement

The following diagram illustrates a hypothetical scenario where a derivative of (2,4-
Dichlorobenzyl)methylamine acts as a ligand for a G-protein coupled receptor (GPCR).
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A hypothetical GPCR signaling pathway initiated by a derivative compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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